Cas no 658-09-3 (Ethanone, 1-(3-chloro-4-fluorophenyl)-, oxime)

• Product Name: Ethanone, 1-(3-chloro-4-fluorophenyl)-, oxime
• CAS No: 658-09-3
• MF: C₈H₇ClFNO
• MW: 187.598684549332
• CID: 4113740
• PubChem ID: 76880093
• Update Time: 2025-04-24

Ethanone, 1-(3-chloro-4-fluorophenyl)-, oxime Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-chloro-4-fluorophenyl)-, oxime
• DTXSID601270048
• 1-(3-Chloro-4-fluorophenyl)ethanone oxime
• 658-09-3

• Inchi： 1S/C8H7ClFNO/c1-5(11-12)6-2-3-8(10)7(9)4-6/h2-4,12H,1H3
• InChI Key： VQWDTHFWUJEILW-UHFFFAOYSA-N
• SMILES： C(=NO)(C1=CC=C(F)C(Cl)=C1)C

Computed Properties

• Exact Mass: 187.0200197Da
• Monoisotopic Mass: 187.0200197Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 32.6Ų